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Compound of Interest

Compound Name: all-trans-Retinonitrile

CAS No.: 20638-88-4

Cat. No.: B117879

Get Quote

Executive Summary
all-trans-Retinonitrile (Vitamin A Nitrile) is a synthetic retinoid derivative where the terminal

hydroxyl group of retinol or the aldehyde group of retinal is replaced by a nitrile (cyano) group.

While structurally similar to natural retinoids, the presence of the nitrile group alters its

electronic properties, lipophilicity, and metabolic stability.

This guide provides a standardized technical framework for the solubilization, handling, and

storage of all-trans-Retinonitrile. It addresses the compound's extreme sensitivity to photo-

isomerization and oxidation, providing self-validating protocols to ensure experimental

reproducibility in drug development and metabolic research.

Part 1: Physicochemical Profile
Understanding the molecule's structure is a prerequisite for successful solubilization. The nitrile

group renders the molecule less polar than Retinoic Acid but maintains a strong dipole

moment.
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Property Specification

Chemical Name

(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-

trimethylcyclohexen-1-yl)nona-2,4,6,8-

tetraenenitrile

Common Name Vitamin A Nitrile, all-trans-Retinonitrile

Molecular Formula C₂₀H₂₇N

Molecular Weight ~279.42 g/mol

Physical State
Yellow to Orange Crystalline Solid or Oil (purity

dependent)

Lipophilicity (LogP) High (Predicted > 5.[1][2][3]5)

Key Sensitivity
Photo-labile (Isomerizes to cis-forms under

light); Oxidation-prone

Structural Implication on Solubility
Unlike Retinol (Alcohol) or Retinoic Acid (Carboxylic Acid), Retinonitrile lacks hydrogen bond

donating capacity. This results in:

Higher solubility in non-polar halogenated solvents (DCM, Chloroform) compared to Retinoic

Acid.

Insolubility in aqueous media, requiring carrier systems (cyclodextrins, micelles) for

biological delivery.

Miscibility in polar aprotic solvents (DMSO, DMF) due to the nitrile dipole.

Part 2: Solubility Landscape
The following data summarizes the solubility limits. Note that "Soluble" implies a clear solution

can be formed, but stability in solution is time-dependent.

Solvent Compatibility Table
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Solvent
Solubility Limit
(Approx.)*

Primary
Application

Notes

DMSO (Anhydrous) 15 – 25 mg/mL
Cell Culture / Bio-

assays

Preferred Vehicle.

Hygroscopic; moisture

reduces solubility.

Ethanol (Absolute) 10 – 20 mg/mL
Analytical Standards

(HPLC)

Volatile. Store at

-80°C to prevent

concentration shifts.

Chloroform / DCM > 50 mg/mL Chemical Synthesis
Excellent solubility.

Not biocompatible.

Acetone > 30 mg/mL Glassware Cleaning
Rapid evaporation;

not for storage.

Water / PBS < 0.01 mg/mL Insoluble
Do not use. Requires

surfactant/carrier.

Corn Oil / Lipids ~ 5 – 10 mg/mL In vivo Gavage

Requires gentle

warming (37°C) and

vortexing.

*Note: Values are derived from structural analogs (Retinal/Retinoic Acid) and standard retinoid

chemistry. Always perform a pilot solubility test with a small aliquot.

Part 3: Solubilization Protocols
Critical Handling Directives (The "Three Pillars of
Stability")

Yellow Light Rule: All manipulations must occur under yellow (amber) light or low-light

conditions (< 50 lux). White light induces rapid isomerization to 9-cis or 13-cis forms.

Inert Atmosphere: Oxygen attacks the polyene chain. All stock solutions must be prepared

and stored under Argon or Nitrogen.
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Cryogenic Storage: Reaction rates drop significantly at -80°C. Never store retinoids in

solution at room temperature.

Protocol A: Preparation of DMSO Stock Solution (10
mM)
Objective: Create a stable stock for cell culture use.

Materials:

all-trans-Retinonitrile powder.[1]

Anhydrous DMSO (Grade: Cell Culture Tested, stored over molecular sieves).

Amber glass vials (silanized preferred).

Argon gas line.

Workflow:
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Start: Weighing

Environment Check:
Yellow Light + Low Humidity

Add Anhydrous DMSO
(Calculated Volume)

Vortex Gently
(15-30 sec, Pulse)

Visual Inspection:
Clear Orange Solution?

Argon Overlay
(Displace Headspace Air)

Yes

Sonicate (Ultrasonic Bath)
< 30 sec at 4°C

No (Precipitate)

Store at -80°C
(Amber Vial)
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Figure 1: Step-by-step solubilization workflow ensuring stability and homogeneity.

Detailed Steps:

Calculate: For a 10 mM stock, weigh 2.8 mg of Retinonitrile and dissolve in 1.0 mL of DMSO.
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Dissolve: Add DMSO down the side of the vial. Vortex in short pulses. If particles persist, use

a sonicating water bath for 10-20 seconds (ensure water is cold to prevent heating).

Purge: Gently flow Argon gas over the liquid surface for 10 seconds to displace oxygen. Cap

immediately.

Aliquot: Do not freeze/thaw the main stock. Aliquot into single-use volumes (e.g., 50 µL) in

amber tubes.

Protocol B: Aqueous Delivery (Cell Culture)
Direct addition of DMSO stock to media often causes precipitation.

Method: Pre-dilute the DMSO stock into a small volume of serum-free media containing BSA

(Bovine Serum Albumin) or use a cyclodextrin carrier (e.g., 2-hydroxypropyl-β-cyclodextrin).

The protein/cyclodextrin acts as a "sink" to solubilize the hydrophobic retinoid.

Limit: Keep final DMSO concentration < 0.1% (v/v) to avoid solvent toxicity.

Part 4: Quality Control & Troubleshooting
Verification of Solubility
Visual inspection is insufficient for nanomolar concentrations. Use UV-Vis spectroscopy.

Lambda Max (λmax): ~360–370 nm (in Ethanol).

Note: The nitrile group extends conjugation slightly differently than the aldehyde in Retinal

(380 nm).

Procedure: Dilute 1 µL of stock into 1 mL Ethanol. Scan 250–500 nm.

Criteria: A single symmetric peak indicates purity. A shoulder at ~280-300 nm suggests

degradation or isomerization.

Solvent Selection Decision Tree
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Intended Application

Biological / Cell Culture

Chemical Synthesis / Analysis

DMSO (Anhydrous)
Max Stock: ~20 mg/mLStandard

Ethanol (Absolute)
Max Stock: ~15 mg/mL

Alternative (Volatile)

HPLC Std

Dichloromethane
Max Stock: >50 mg/mL

Reactions
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Figure 2: Decision matrix for selecting the optimal solvent based on experimental end-use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-of-all-trans-retinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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